BENGH@ Methodological & Application

Check Availability & Pricing

Boc-NH-SS-OpNC linker for attaching payloads
to targeting ligands

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Boc-NH-SS-OpNC

Cat. No.: B6292174

Application Notes and Protocols for Boc-NH-SS-
OpNC Linker

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Boc-NH-SS-OpNC linker is a heterobifunctional, self-immolative crosslinker designed for
the reversible conjugation of payloads to targeting ligands, such as antibodies, to create
targeted therapeutics like antibody-drug conjugates (ADCs). This linker incorporates three key
chemical features:

e A Boc-protected amine: This group provides a stable handle that can be deprotected to
reveal a primary amine for further modification if required, though in many workflows it
remains protected.

o Adisulfide bond (-S-S-): This bond is relatively stable in the bloodstream but is susceptible to
cleavage in the reducing intracellular environment, where the concentration of glutathione
(GSH) is significantly higher (1-10 mM) compared to the extracellular space (2-10 uM).[1]
This differential stability allows for the targeted release of the payload within the target cells.

[1][2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b6292174?utm_src=pdf-interest
https://www.benchchem.com/product/b6292174?utm_src=pdf-body
https://iris-biotech.de/challenge
https://iris-biotech.de/challenge
https://pubmed.ncbi.nlm.nih.gov/31755619/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6292174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e A p-nitrophenyl carbonate (OpNC) activating group: This group reacts efficiently with primary
amines, such as those on the side chains of lysine residues of antibodies or on amine-
containing payloads, to form a stable carbamate linkage.[2]

The "self-immolative" property of the linker ensures that upon disulfide cleavage, the linker
spontaneously fragments, releasing the payload in its native, unmodified form. This is a critical
feature to ensure the full biological activity of the released drug.[1]

Key Advantages

o Targeted Payload Release: The disulfide bond's sensitivity to the high intracellular
glutathione concentration enables specific drug release within target cells, minimizing off-
target toxicity.[1]

o Traceless Cleavage: The self-immolative design ensures the payload is released without any
part of the linker remaining attached, preserving its therapeutic efficacy.[1]

e Tunable Release Kinetics: The rate of disulfide cleavage and subsequent payload release
can be influenced by the steric hindrance around the disulfide bond, offering a degree of
tunability in drug delivery design.[1]

¢ Versatile Conjugation: The p-nitrophenyl carbonate group allows for straightforward
conjugation to amine-containing molecules.

Applications

The primary application of the Boc-NH-SS-OpNC linker is in the development of targeted drug
delivery systems, including:

» Antibody-Drug Conjugates (ADCs): Linking potent cytotoxic agents to monoclonal antibodies
that target tumor-specific antigens.

o Peptide-Drug Conjugates (PDCs): Attaching drugs to targeting peptides.

o Small Molecule-Drug Conjugates (SMDCs): Conjugating drugs to small molecule targeting
ligands.
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 PROTACS (Proteolysis Targeting Chimeras): Although less common, disulfide linkers can be
incorporated into PROTAC design for targeted protein degradation.

Data Presentation
Table 1: Physicochemical Properties of Boc-NH-SS-

OpNC Linker

Property Value Reference
Molecular Formula C16H22N207S2 [2]

Molecular Weight 418.48 g/mol [2]

Appearance White to off-white solid General knowledge

B Soluble in organic solvents
Solubility General knowledge
(e.g., DMSO, DMF)

Table 2: Representative Quantitative Data for Disulfide-
Based Self-immolative Linkers

Note: Specific quantitative data for the Boc-NH-SS-OpNC linker is not readily available in the
public domain. The following data is compiled from studies on structurally similar disulfide
linkers and serves as a general guideline.
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Typical Value

Parameter Conditions Reference
Range
N o [3] (General
Plasma Stability (Half- Incubation in human )
> 24 hours expectation for stable

life)

plasma at 37°C

linkers)

Glutathione-Mediated
Cleavage (Half-life)

5 - 60 minutes

1-10 mM Glutathione
in PBS, pH 7.4, 37°C

[4] (General range for

disulfide cleavage)

Molar excess of linker,
General knowledge of

Conjugation Efficiency agueous/organic co-

) ) > 80% NHS-ester like
(to primary amines) solvent, room )
reactions

temperature
Controlled

Average Drug-to- o )

) ] 2-4 stoichiometry during [51[6]

Antibody Ratio (DAR) ) )

conjugation

Experimental Protocols
Protocol 1: Conjugation of Boc-NH-SS-OpNC Linker to
an Amine-Containing Payload

This protocol describes the reaction of the linker with a payload that has a primary amine.
Materials:

e Boc-NH-SS-OpNC linker

e Amine-containing payload

¢ Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

e N,N-Diisopropylethylamine (DIPEA)

o Reaction vessel (e.g., glass vial)

e Stirring apparatus
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e HPLC for reaction monitoring and purification

Procedure:

Dissolve the amine-containing payload in anhydrous DMF or DMSO to a final concentration
of 10-20 mg/mL.

e Add 1.5 to 2.0 molar equivalents of the Boc-NH-SS-OpNC linker to the payload solution.

e Add 2.0 to 3.0 molar equivalents of DIPEA to the reaction mixture to act as a non-
nucleophilic base.

« Stir the reaction mixture at room temperature (20-25°C) for 2-4 hours.

» Monitor the reaction progress by HPLC. Look for the consumption of the payload and the
formation of a new, higher molecular weight product.

e Once the reaction is complete, the linker-payload conjugate can be purified by preparative
HPLC.

o Characterize the purified conjugate by LC-MS to confirm the correct mass.

Protocol 2: Conjugation of Linker-Payload to a Targeting
Antibody (Lysine Conjugation)

This protocol outlines the conjugation of the pre-formed linker-payload to the lysine residues of
a monoclonal antibody.

Materials:

Purified targeting antibody in a suitable buffer (e.g., PBS, pH 7.4)

Boc-NH-SS-OpNC-Payload conjugate (from Protocol 1)

Reaction buffer: Borate buffer (50 mM, pH 8.5)

Quenching solution: Tris buffer (1 M, pH 8.0)
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e Size-exclusion chromatography (SEC) column for purification

o UV-Vis spectrophotometer

e LC-MS for DAR analysis

Procedure:

» Prepare the antibody solution at a concentration of 5-10 mg/mL in the reaction buffer.

¢ Dissolve the Boc-NH-SS-OpNC-Payload conjugate in a co-solvent such as DMSO to a high
concentration (e.g., 10-20 mM).

e Add a 5-10 molar excess of the dissolved linker-payload conjugate to the antibody solution.
The final concentration of the co-solvent should not exceed 10% (v/v) to maintain antibody
integrity.

e Gently mix the reaction and incubate at room temperature for 2-4 hours.
o Stop the reaction by adding the quenching solution to a final concentration of 50 mM.

» Purify the resulting ADC by size-exclusion chromatography to remove unreacted linker-
payload and other small molecules.

o Determine the protein concentration of the purified ADC using a UV-Vis spectrophotometer at
280 nm.

o Determine the average drug-to-antibody ratio (DAR) using techniques such as hydrophobic
interaction chromatography (HIC)-HPLC or LC-MS after reduction of the antibody.[5][7]

Protocol 3: In Vitro Payload Release Assay

This protocol assesses the release of the payload from the ADC in the presence of glutathione.
Materials:
o Purified ADC (from Protocol 2)

e Phosphate-buffered saline (PBS), pH 7.4
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e Glutathione (GSH)

e |ncubator at 37°C

e HPLC or LC-MS for analysis

Procedure:

Prepare a solution of the ADC in PBS at a concentration of 1 mg/mL.
» Prepare a stock solution of glutathione in PBS (e.g., 100 mM).

 |In separate reaction tubes, add the ADC solution and then add the glutathione stock solution
to achieve final GSH concentrations of 0 mM (control) and 5 mM.

e Incubate the samples at 37°C.

» At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot from each reaction
tube.

o Immediately analyze the aliquots by HPLC or LC-MS to quantify the amount of released
payload.

» Plot the percentage of released payload versus time to determine the release kinetics.

Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-NH-SS-OpNC linker for attaching payloads to
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[https://www.benchchem.com/product/b6292174#boc-nh-ss-opnc-linker-for-attaching-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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